Cas no 71850-85-6 (1-(4-methylpyrimidin-2-yl)ethan-1-one)

• Product Name: 1-(4-methylpyrimidin-2-yl)ethan-1-one
• CAS No: 71850-85-6
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 566910
• PubChem ID: 172923
• Update Time: 2025-08-01

1-(4-methylpyrimidin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyrimidin-2-yl)ethan-1-one
• 1-(4-methylpyrimidin-2-yl)ethanone
• Ethanone,1-(4-methyl-2-pyrimidinyl)-
• 2-Acetyl-4-methylpyrimidine
• Ethanone, 1-(4-methyl-2-pyrimidinyl)- (9CI)
• 1-(4-methyl-2-pyrimidinyl)-Ethanone
• Ethanone, 1-(4-methyl-2-pyrimidinyl)-
• EINECS 276-099-1
• DTXSID9072448
• BHRQWCUSOZOVOG-UHFFFAOYSA-N
• 1-(4-methyl pyrimidin-2-yl)ethanone
• CS-0357869
• P10715
• SCHEMBL882969
• 71850-85-6
• NS00037299
• AKOS006330502

• Inchi： 1S/C7H8N2O/c1-5-3-4-8-7(9-5)6(2)10/h3-4H,1-2H3
• InChI Key： BHRQWCUSOZOVOG-UHFFFAOYSA-N
• SMILES： O=C(C)C1=NC=CC(C)=N1

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones